Cas no 2385980-41-4 ((4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride)

• Product Name: (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride
• CAS No: 2385980-41-4
• MF: C₈H₁₀FNO₃S
• MW: 219.23330450058
• CID: 6611546
• PubChem ID: 165906261
• Update Time: 2025-05-27

(4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6483024
• (4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride
• 2385980-41-4
• (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H10FNO3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-5H2
• InChI Key： AJXBJJIUNYQSKD-UHFFFAOYSA-N
• SMILES： S(CC1C2=C(CCCC2)ON=1)(=O)(=O)F

Computed Properties

• Exact Mass: 219.03654252g/mol
• Monoisotopic Mass: 219.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6Ų

Additional information on (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride (CAS No. 2385980-41-4)

The compound (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride (CAS No. 2385980-41-4) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and biochemical research. Its unique structure, featuring a tetrahydrobenzoxazole core, makes it a valuable intermediate for designing enzyme inhibitors and protease-targeting probes. Researchers are increasingly interested in this compound due to its reactivity with serine hydrolases, a property leveraged in activity-based protein profiling (ABPP).

In recent years, the demand for sulfonyl fluoride-based probes has surged, driven by their applications in drug discovery and chemical biology. The (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride stands out for its balanced reactivity and stability, making it suitable for high-throughput screening and target identification. Its CAS No. 2385980-41-4 is frequently searched in scientific databases, reflecting its growing relevance in pharmaceutical R&D.

One of the key advantages of this compound is its compatibility with click chemistry workflows, enabling researchers to label and track protein targets efficiently. This feature aligns with the current trend of integrating bioorthogonal chemistry into proteomics studies. Additionally, its benzoxazole moiety contributes to enhanced cell permeability, a critical factor for in vivo applications.

The synthesis of (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride involves multi-step organic transformations, often starting from cyclohexene derivatives. Optimized protocols for its production are a hot topic in organic synthesis forums, as researchers seek to improve yields and purity. Its methanesulfonyl fluoride group is particularly noteworthy for its selective reactivity, a trait exploited in covalent drug design.

From an SEO perspective, queries like "CAS 2385980-41-4 supplier" or "benzoxazole sulfonyl fluoride uses" highlight the commercial and academic interest in this compound. Laboratories focusing on kinase research or neurodegenerative disease models often prioritize such reagents. Furthermore, its potential role in PET tracer development has sparked discussions in radiopharmaceutical circles.

Quality control of 2385980-41-4 typically involves HPLC and NMR spectroscopy, ensuring compliance with GLP standards. Storage recommendations emphasize protection from moisture, as the sulfonyl fluoride group may hydrolyze over time. These practical considerations are frequently addressed in technical datasheets and research publications.

In conclusion, (4,5,6,7-Tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl fluoride represents a versatile tool for modern chemical biology. Its dual functionality as a covalent modifier and structural scaffold positions it at the intersection of small-molecule therapeutics and diagnostic agent development. As the scientific community continues to explore covalent inhibition strategies, this compound's importance will likely grow.